Cas no 2171776-94-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(4,5,5-trimethyl-1,4-diazepan-1-yl)butanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(4,5,5-trimethyl-1,4-diazepan-1-yl)butanoic acid
• CAS No: 2171776-94-4
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 6234988
• PubChem ID: 165816464
• Update Time: 2025-05-21

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(4,5,5-trimethyl-1,4-diazepan-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(4,5,5-trimethyl-1,4-diazepan-1-yl)butanoic acid
• EN300-1547561
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxo-4-(4,5,5-trimethyl-1,4-diazepan-1-yl)butanoic acid
• 2171776-94-4

• Inchi： 1S/C27H33N3O5/c1-27(2)12-13-30(15-14-29(27)3)25(33)23(16-24(31)32)28-26(34)35-17-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,22-23H,12-17H2,1-3H3,(H,28,34)(H,31,32)
• InChI Key： TWWOZLIYLZRAEC-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCN(C)C(C)(C)CC1

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 99.2Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(4,5,5-trimethyl-1,4-diazepan-1-yl)butanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(4,5,5-trimethyl-1,4-diazepan-1-yl)butanoic acid (CAS No. 2171776-94-4)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(4,5,5-trimethyl-1,4-diazepan-1-yl)butanoic acid (CAS No. 2171776-94-4) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 4,5,5-trimethyl-1,4-diazepane moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential applications in drug discovery and targeted therapies.

The compound's Fmoc-protected amino acid derivative is particularly significant in solid-phase peptide synthesis (SPPS), a technique that has gained traction in recent years for its efficiency in producing high-purity peptides. With the rising demand for peptide-based therapeutics—such as those used in oncology, metabolic disorders, and neurodegenerative diseases—the relevance of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(4,5,5-trimethyl-1,4-diazepan-1-yl)butanoic acid continues to grow. Its compatibility with automated synthesizers further enhances its appeal in high-throughput screening and combinatorial chemistry.

One of the most searched topics in the field of organic chemistry is the role of Fmoc-protected compounds in modern drug development. The Fmoc group is known for its stability under basic conditions and ease of removal under mild conditions, making it a preferred choice for protecting amines in peptide synthesis. This compound's incorporation of a 1,4-diazepane ring also aligns with current trends in medicinal chemistry, where heterocyclic scaffolds are explored for their pharmacokinetic and pharmacodynamic properties.

In addition to its synthetic utility, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(4,5,5-trimethyl-1,4-diazepan-1-yl)butanoic acid has been studied for its potential in creating prodrugs and enzyme inhibitors. The 4,5,5-trimethyl-1,4-diazepane moiety, in particular, is of interest due to its conformational flexibility, which can enhance binding affinity to biological targets. This characteristic is especially relevant in the design of G protein-coupled receptor (GPCR) modulators, a hot topic in drug discovery.

From an analytical perspective, the compound's purity and stability are critical for reproducible results in research. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize this molecule. Researchers often inquire about optimal storage conditions—typically recommending protection from light and moisture at low temperatures—to maintain its integrity over time.

The growing interest in peptide-based therapeutics and small-molecule drugs has positioned 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-(4,5,5-trimethyl-1,4-diazepan-1-yl)butanoic acid as a compound of significant commercial and scientific value. Its versatility in synthetic chemistry, combined with its potential biological activity, ensures its continued relevance in both academic and industrial settings. As the pharmaceutical industry shifts toward personalized medicine and targeted therapies, compounds like this will remain at the forefront of innovation.